N-(Aminocarbonyl)methacrylamide

• CAS RN: 20602-83-9
• Molecular Formula: C5H8N2O2
• Molecular Weight: 128.13 g/mol
• IUPAC Name: N-carbamoyl-2-methylprop-2-enamide
• InChI: InChI=1S/C5H8N2O2/c1-3(2)4(8)7-5(6)9/h1H2,2H3,(H3,6,7,8,9)
• InChI Key: CZGXZAVXMRSVLV-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)NC(=O)N

Description

N-(Aminocarbonyl)methacrylamide is a useful research compound. Its molecular formula is C5H8N2O2 and its molecular weight is 128.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Gaseous ammonia was blown into dry chloroform (50 g) to prepare a chloroform solution containing ammonia (0.18 g; 10.5 mmol). To the resultant solution, a solution of methacryloyl isocyanate (1.11 g; 10 mmol) in 1,2-dichloroethane (2 ml) was dropwise added under-nitrogen stream while cooling with ice. After completion of the addition, chloroform and 1,2-dichloroethane were evaporated under reduced pressure to give 1-methacryloylurea (1.28 g), which was recrystallized from a mixture of benzene and hexane to give colorless needles. M.P., 137°-138° C.